3-(3-Methylphenyl)-2-propenylzinc iodide

• Molecular Formula: C10H11IZn
• Molecular Weight: 323.5 g/mol
• IUPAC Name: iodozinc(1+);1-methyl-3-prop-2-enylbenzene
• InChI: InChI=1S/C10H11.HI.Zn/c1-3-5-10-7-4-6-9(2)8-10;;/h4,6-8H,1,5H2,2H3;1H;/q-1;;+2/p-1
• InChI Key: XRWGYQJKYWCZHH-UHFFFAOYSA-M
• Canonical SMILES: CC1=CC(=CC=C1)C[C-]=C.[Zn+]I

Description

3-(3-Methylphenyl)-2-propenylzinc iodide is an organozinc reagent characterized by a propenyl chain bonded to a zinc atom and a 3-methylphenyl substituent. Organozinc compounds like this are pivotal in cross-coupling reactions (e.g., Negishi coupling), where they transfer organic groups to transition metal catalysts for forming carbon-carbon bonds .

Preparation Methods

Synthetic Routes and Reaction Conditions

3-(3-Methylphenyl)-2-propenylzinc iodide can be synthesized through the reaction of 3-(3-Methylphenyl)-2-propenyl bromide with zinc in the presence of iodine. The reaction is typically carried out in an inert atmosphere, such as under nitrogen or argon, to prevent oxidation. The reaction conditions often involve the use of a solvent like tetrahydrofuran (THF) to facilitate the reaction.

Industrial Production Methods

In an industrial setting, the production of 3-(3-Methylphenyl)-2-propenylzinc iodide would involve scaling up the laboratory synthesis method. This would include optimizing the reaction conditions to ensure high yield and purity of the product. The use of continuous flow reactors could be considered to improve efficiency and safety.

Chemical Reactions Analysis

Types of Reactions

3-(3-Methylphenyl)-2-propenylzinc iodide undergoes various types of reactions, including:

Oxidation: The compound can be oxidized to form the corresponding ketone or alcohol.

Reduction: It can be reduced to form the corresponding hydrocarbon.

Substitution: The zinc atom can be substituted with other metals or groups in cross-coupling reactions.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include oxygen, hydrogen peroxide, and permanganate.

Reduction: Common reducing agents include lithium aluminum hydride and sodium borohydride.

Substitution: Palladium or nickel catalysts are often used in cross-coupling reactions.

Major Products Formed

Oxidation: 3-(3-Methylphenyl)-2-propenone or 3-(3-Methylphenyl)-2-propenol.

Reduction: 3-(3-Methylphenyl)-2-propene.

Substitution: Various substituted alkenes depending on the coupling partner.

Scientific Research Applications

3-(3-Methylphenyl)-2-propenylzinc iodide has several applications in scientific research:

Chemistry: Used in the synthesis of complex organic molecules through cross-coupling reactions.

Biology: Can be used to modify biological molecules for research purposes.

Medicine: Potential use in the synthesis of pharmaceutical intermediates.

Industry: Used in the production of fine chemicals and materials.

Mechanism of Action

The mechanism of action of 3-(3-Methylphenyl)-2-propenylzinc iodide involves the formation of a carbon-zinc bond, which is highly reactive. This reactivity allows it to participate in various chemical reactions, such as cross-coupling, where it forms new carbon-carbon bonds. The zinc atom acts as a nucleophile, attacking electrophilic carbon atoms in other molecules.

Comparison with Similar Compounds

Aryl-Substituted Organozinc Reagents

• Phenylzinc iodide : Simpler arylzinc reagents like phenylzinc iodide lack the propenyl chain and methyl substituent. The absence of the 3-methyl group reduces steric hindrance, enhancing reactivity in coupling reactions. However, the propenyl group in the target compound enables allylic coupling pathways, expanding synthetic utility .
• 3-Methylphenylzinc iodide : This compound shares the 3-methylphenyl group but lacks the propenyl moiety. The propenyl chain in the target compound may increase solubility in polar solvents (e.g., THF) due to its extended conjugated system, as seen in analogous benzothiazolium iodides with propenyl groups .

Propenyl-Containing Iodides

• Benzothiazolium propenyl iodides (e.g., 3-ethyl-2-propenylbenzothiazolium iodide): These compounds, used as fluorescent dyes, feature propenyl chains but are quaternary ammonium salts rather than organometallics. Their iodide counterions stabilize charges, contrasting with the zinc-bound iodide in the target compound, which participates in covalent bonding .
• Sulfonium propenyl iodides (e.g., Methyl-[3-(3-methylphenyl)-sulfonium iodide): These are sulfonium salts with aromatic substituents. Their reactivity centers on sulfur’s electrophilicity, unlike the nucleophilic zinc center in the target compound. Such sulfonium derivatives are often employed in photodynamic therapies, whereas organozinc reagents are tailored for synthetic catalysis .

Substituted Thiophene and Phthalimide Derivatives

• The chlorine substituent enhances electrophilicity, whereas the zinc-propenyl system in the target compound facilitates nucleophilic transfer .
• 3-Chloro-N-phenyl-phthalimide: This phthalimide derivative, used in polyimide synthesis, shares a phenyl group but lacks metal coordination. Its reactivity is driven by anhydride formation, contrasting with the transmetallation pathways of organozinc reagents .

Research Findings and Implications

• Steric Effects : The 3-methyl group in the target compound may reduce reaction rates in sterically demanding couplings compared to unsubstituted phenylzinc reagents. Similar steric modulation is observed in 3-methylphenyl-substituted thiophenes .
• Solubility : Propenyl chains enhance solubility in organic solvents, a trait shared with benzothiazolium iodides, which exhibit logP values around 4.5 .